2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid
Overview
Description
2-Methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid (MOCA) is an organic compound that is widely used in the fields of synthetic organic chemistry and biochemistry. MOCA is a versatile compound that is used in a variety of applications, including the synthesis of pharmaceuticals and other compounds, as well as in scientific research.
Scientific Research Applications
2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid has a wide range of applications in scientific research, including its use as a reactant in organic synthesis, as a ligand for coordination chemistry, and as a catalyst for organic reactions. In addition, 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid has been used in the synthesis of a variety of pharmaceuticals, including anti-inflammatory agents, anti-cancer drugs, and antibiotics.
Mechanism of Action
2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid acts as a nucleophile in organic reactions, and its reactivity is dependent on its ability to form a stable complex with the substrate. 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid is also capable of forming hydrogen bonds with other molecules, which can increase its reactivity and enable it to act as a catalyst in organic reactions.
Biochemical and Physiological Effects
2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid has been studied for its potential biochemical and physiological effects, and it has been found to have anti-inflammatory, anti-cancer, and antioxidant properties. In addition, 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid has been shown to modulate the activity of enzymes involved in the metabolism of drugs, including cytochrome P450 enzymes.
Advantages and Limitations for Lab Experiments
2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid has several advantages for use in laboratory experiments. It is a relatively stable compound, and it is soluble in both organic and aqueous solvents. In addition, it is relatively inexpensive and can be easily synthesized in the laboratory. However, 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid is not suitable for use in reactions involving highly reactive species, as it can be easily oxidized or hydrolyzed.
Future Directions
2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid has potential for further use in a variety of applications, including the development of novel pharmaceuticals and other compounds. Additionally, further research into its mechanism of action, biochemical and physiological effects, and potential applications in the medical and pharmaceutical fields could lead to new discoveries. In addition, further research into its use as a ligand for coordination chemistry and as a catalyst in organic reactions could lead to new and improved synthetic methods. Finally, further research into its potential for use in bio-imaging and drug delivery could lead to new and improved methods for diagnosis and treatment of diseases.
Synthesis Methods
2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid can be synthesized through a variety of methods, including the reaction of 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid chloride with aqueous sodium hydroxide, the reaction of 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid chloride with aqueous ammonia, and the reaction of 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid chloride with aqueous sodium carbonate. Each of these methods yields 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid in a different form, and the desired form can be selected based on the application.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid involves the condensation of 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid with ethyl acetoacetate, followed by oxidation and decarboxylation.", "Starting Materials": [ "2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid", "ethyl acetoacetate", "sodium hypochlorite", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Condensation of 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid with ethyl acetoacetate in the presence of sodium hydroxide to form 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid ethyl ester", "Step 2: Oxidation of the ethyl ester using sodium hypochlorite to form 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid ethyl ester-2-oxide", "Step 3: Decarboxylation of the ethyl ester-2-oxide using sodium hydroxide to form 2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid" ] } | |
CAS RN |
1785136-64-2 |
Product Name |
2-methyl-1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid |
Molecular Formula |
C10H9NO3 |
Molecular Weight |
191.2 |
Purity |
95 |
Origin of Product |
United States |
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